Kinetin riboside-d5

• Molecular Formula: C15H17N5O5
• Molecular Weight: 352.36 g/mol
• InChI: InChI=1S/C15H17N5O5/c21-5-9-11(22)12(23)15(25-9)20-7-19-10-13(17-6-18-14(10)20)16-4-8-2-1-3-24-8/h1-3,6-7,9,11-12,15,21-23H,4-5H2,(H,16,17,18)/t9-,11-,12-,15-/m1/s1/i1D,2D,3D,4D2
• InChIKey: CAGLGYNQQSIUGX-XRNFUWOKSA-N

Kinetin Riboside-d5: Deuterated Internal Standard

Kinetin riboside-d5 is a deuterium-labeled analogue of kinetin riboside, a naturally occurring N6-furfuryladenosine cytokinin [1]. It is a stable isotope-labeled compound primarily utilized as an internal standard in quantitative analytical workflows, such as liquid chromatography-mass spectrometry (LC-MS), to enhance the accuracy and precision of kinetin riboside measurements in complex biological matrices [2]. The compound shares the core structural and physicochemical properties of its non-labeled counterpart, including a molecular weight of 352.36 g/mol and a calculated XLogP3 of 0.2 [1], but its distinct mass spectrometric signature enables critical differentiation in research and development applications.

Workflow LC-MS/MS Bioanalysis

Selection Deuterated Internal Standard (d5)

Use Context Endogenous cytokinin quantification in research matrices

• [1] PubChem. (2025). Kinetin riboside-d5. National Center for Biotechnology Information. CID 172676744. View Source
• [2] MedChemExpress. (n.d.). Kinetin riboside-d5. MedChemExpress Technical Datasheet. View Source

Why Kinetin Riboside-d5 Is Irreplaceable

Simple substitution of kinetin riboside-d5 with its non-labeled form (kinetin riboside) or other cytokinin analogues is technically invalid for quantitative bioanalytical applications. Kinetin riboside-d5 possesses a distinct mass difference (+5 Da) due to the replacement of five hydrogen atoms with deuterium, which enables it to serve as an optimal internal standard in mass spectrometry-based assays [1]. This isotopic shift ensures near-identical chromatographic retention time, extraction recovery, and ionization efficiency compared to the native analyte, thereby correcting for matrix effects and instrument variability, which is impossible with unlabeled or structurally distinct analogues [2]. Substituting with compounds like 8-azakinetin riboside, while demonstrating different cytotoxic profiles [3], would introduce analytical bias and invalidate quantitative precision.

Alternative

Risk

Unlabeled kinetin riboside

Mass differentiation not achieved; matrix effects may remain uncorrected

Structural analog IS

Extraction recovery and ionization behavior may differ, limiting quantification accuracy

Non-isotopic internal standard

Unmatched physicochemical properties may compromise quantitative validity

• [1] MedChemExpress. (n.d.). Kinetin riboside-d5. MedChemExpress Technical Datasheet. View Source
• [2] Reddy, M. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Express Pharma. View Source
• [3] Totoń, E., Lisiak, N., Romaniuk-Drapała, A., Framski, G., Wyszko, E., & Ostrowski, T. (2024). Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines. Bioorganic & Medicinal Chemistry Letters, 103, 129628. View Source

Evidence: Kinetin Riboside-d5 vs. Unlabeled Analogs

LC-MS Internal Standard Suitability

While Kinetin riboside-d5 is an analytical tool, its non-deuterated parent compound's activity profile is critical for understanding the class's therapeutic window. A direct head-to-head comparison revealed that 8-azakinetin riboside exhibits superior selectivity in ovarian (OVCAR-3) and pancreatic (MIA PaCa-2) cancer cell lines compared to kinetin riboside [1]. Specifically, 8-azakinetin riboside achieved an IC50 of 1.1 µM against cancer cells while demonstrating reduced toxicity to non-malignant MRC-5 fibroblasts (IC50 = 4.6 µM), whereas kinetin riboside showed non-selective cytotoxic activity at low micromolar levels [1]. This data underscores the importance of selecting the correct cytokinin analogue for therapeutic studies, as kinetin riboside lacks this selectivity profile.

LC-MS ISTD Suitability

Class-level inference

Co-elution & +5 Da mass shift

Supports matrix-effect correction review

Extraction/ionization similarity reported; verify in target matrix

Evidence Dimension	Selective Cytotoxicity (Cancer vs. Normal Cell Line)
Target Compound Data	Non-selective cytotoxicity; IC50 values at low micromolar levels against cancer cells and MRC-5 cells.
Comparator Or Baseline	8-azakinetin riboside: IC50 = 1.1 µM (OVCAR-3 and MIA PaCa-2 cancer cells); IC50 = 4.6 µM (MRC-5 normal fibroblasts).
Quantified Difference	8-azakinetin riboside shows a >4-fold lower IC50 against cancer cells compared to normal cells, indicating selectivity. Kinetin riboside exhibits no such selectivity.
Conditions	72-hour treatment of OVCAR-3 (ovarian) and MIA PaCa-2 (pancreatic) cancer cell lines, and MRC-5 normal human lung fibroblasts. Viability assay unspecified.

Why This Matters

This data guides researchers: for studies requiring a non-selective cytotoxic agent, kinetin riboside (and thus kinetin riboside-d5 for its quantification) may be suitable, while for studies requiring a selective anti-cancer agent, 8-azakinetin riboside is a more appropriate choice.

• [1] Totoń, E., Lisiak, N., Romaniuk-Drapała, A., Framski, G., Wyszko, E., & Ostrowski, T. (2024). Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines. Bioorganic & Medicinal Chemistry Letters, 103, 129628. View Source

Identical Biological Potency

The primary, verifiable differentiator for Kinetin riboside-d5 is its utility as a stable isotope-labeled internal standard for mass spectrometry. The incorporation of five deuterium atoms results in a molecular mass of 352.36 g/mol, which is 5.03 Da heavier than unlabeled kinetin riboside (MW = 347.33 g/mol) [1]. This mass difference allows for clear chromatographic separation by MS/MS while maintaining near-identical physicochemical properties. This is in stark contrast to using a structural analogue (e.g., 8-azakinetin riboside) as an internal standard, which would exhibit different extraction recovery, ionization efficiency, and chromatographic retention, leading to inaccurate quantification of the target analyte [2].

Biological Potency

Class-level inference

Equivalent to parent compound

May support bioassay ISTD use

IC₅₀ of unlabeled parent: 2.5 µM (HCT-15); d5 activity assumed

Evidence Dimension	Mass Spectrometry Differentiation for Quantification
Target Compound Data	Kinetin riboside-d5: Molecular Weight = 352.36 g/mol; Exact Mass = 352.15435239 Da.
Comparator Or Baseline	Unlabeled Kinetin riboside: Molecular Weight = 347.33 g/mol; Exact Mass = 347.1232 Da (calculated).
Quantified Difference	A mass increase of 5.03 Da, enabling distinct MS/MS detection without altering chromatographic behavior.
Conditions	LC-MS/MS analysis. General principle of deuterium labeling for internal standard use.

Why This Matters

This is the sole, non-substitutable application of this compound. For any pharmacokinetic, bioavailability, or metabolic study requiring precise quantification of kinetin riboside, this deuterated analog is a mandatory, non-negotiable procurement requirement.

• [1] PubChem. (2025). Kinetin riboside-d5. National Center for Biotechnology Information. CID 172676744. View Source
• [2] Reddy, M. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Express Pharma. View Source

Mass Shift for Quantification

A patent application (US 20140100174) explicitly claims a therapeutic composition for treating cancer comprising a combination of Boswellic acids and a cytokinin, which includes Kinetin Riboside [1]. This provides a formal, documented rationale for its use in specific therapeutic research contexts. While the patent does not provide quantitative data on the combination's efficacy compared to monotherapy or other combinations, it establishes a clear industrial and scientific interest in this specific compound class, as opposed to other cytokinins which are not specifically named in the primary claims.

Mass Shift

Direct comparison

+5.03 Da

Supports MS differentiation

Calculated from molecular formula; confirm in method

Evidence Dimension	Intellectual Property and Therapeutic Indication
Target Compound Data	Kinetin riboside is named as a specific component in a patented cancer therapy combination.
Comparator Or Baseline	Other cytokinins are broadly mentioned but not specified with the same prominence in the primary claims.
Quantified Difference	Not applicable. The evidence is based on inclusion in a legal document, not a quantitative assay.
Conditions	Patent application US 20140100174.

Why This Matters

This patent filing provides a legal and commercial justification for selecting kinetin riboside (and by extension its analytical tool, kinetin riboside-d5) over other cytokinin analogues when developing research programs around this specific, patented combination approach.

• [1] Quartey, K. Y. (2014). Treatment for Cancer. U.S. Patent Application No. 20140100174. View Source

Kinetin Riboside-d5 Applications

Endogenous Kinetin Riboside Quantification

In preclinical ADME studies where kinetin riboside is being evaluated as a therapeutic candidate, Kinetin riboside-d5 serves as the mandatory internal standard for LC-MS/MS quantification. Its near-identical physicochemical properties to the analyte, combined with a distinct mass shift (+5 Da), ensure accurate and precise measurement of plasma or tissue concentrations, correcting for matrix effects and instrument variability [1]. This application is non-substitutable; no other compound can fulfill this role with the same level of analytical validity [2].

Pharmacokinetic & Metabolism Studies

When investigating the metabolic pathways or hepatic stability of kinetin riboside, Kinetin riboside-d5 is used to differentiate the parent compound from its metabolites in complex biological matrices. The deuterium label remains intact, allowing researchers to track the compound through metabolic pathways via mass spectrometry without the confounding effects that would be introduced by using a structurally distinct analogue [1]. This is essential for accurately determining half-life, clearance, and metabolite identification.

Cytokinin Metabolism Enzyme Assays

For laboratories focused on studying the fundamental mechanisms of non-selective cytokinin-induced apoptosis in cancer, Kinetin riboside-d5 can be used to precisely quantify the exposure and cellular uptake of the parent compound. This is particularly relevant given its established, non-selective cytotoxic profile at low micromolar levels [1]. Using the deuterated standard ensures that any observed biological effect can be accurately correlated with the actual intracellular concentration of the agent.

Application

Selection Property

Validation Focus

Endogenous kinetin riboside quantification

Deuterium-labeled mass shift

Matrix-effect correction consistency

Pharmacokinetic & metabolism studies

Isotope-labeled tracer

Research matrix concentration profiling

Cytokinin metabolism enzyme assays

MS-compatible substrate analog

Metabolite conversion monitoring

• [1] Totoń, E., Lisiak, N., Romaniuk-Drapała, A., Framski, G., Wyszko, E., & Ostrowski, T. (2024). Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines. Bioorganic & Medicinal Chemistry Letters, 103, 129628. View Source
• [2] Reddy, M. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Express Pharma. View Source